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Compound of Interest

1-Benzyl-4-
Compound Name: ) )
oxocyclohexanecarboxylic acid

cat. No.: B1610608

An In-depth Technical Guide to 1-Benzyl-4-oxocyclohexanecarboxylic Acid: Properties,
Synthesis, and Applications

Introduction

1-Benzyl-4-oxocyclohexanecarboxylic acid is a multifaceted organic compound featuring a
unique combination of three key functional groups: a benzyl group, a cyclohexanone core, and
a carboxylic acid. This arrangement provides a rigid, three-dimensional scaffold that is of
significant interest to researchers in medicinal chemistry and organic synthesis. The presence
of a quaternary carbon center substituted with both a carboxylic acid and a benzyl group,
combined with a ketone at the 4-position, offers multiple points for chemical modification and
derivatization. This guide, intended for researchers, scientists, and drug development
professionals, provides a comprehensive overview of the chemical properties, synthesis,
reactivity, and potential applications of this versatile building block.

Molecular Structure and Physicochemical
Properties

The structural foundation of 1-Benzyl-4-oxocyclohexanecarboxylic acid dictates its chemical
behavior and potential utility.

Nomenclature and Chemical Identifiers
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Systematic IUPAC Name: 1-benzyl-4-oxocyclohexane-1-carboxylic acid
CAS Number: 56868-12-3[1][2][3]
Molecular Formula: C14aH1603[1][4]

Synonyms: 4-Oxo-1-benzylcyclohexanecarboxylic acid

Structural Features

The molecule's architecture is characterized by a cyclohexane ring with a ketone at the C4

position. The C1 position is a quaternary center, covalently bonded to both a benzyl group and

a carboxylic acid. This structure prevents epimerization at the C1 position, providing a stable

stereochemical anchor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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